Cas no 28028-62-8 (2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (E)-)

2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (E)- Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (E)-
• Ethyl (E)-ferulate
• ethyl 4-hydroxy-3-methoxycinnamate
• (E)-Ethyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• (E)-Ethyl-3-(4-hydroxy-3-methoxyphenyl)acrylate
• ORISTRACT EF
• 5B8915UELW
• HMS3885K08
• Ethyl 4-hydroxy-3-methoxycinnamate
• CS-0007109
• ethyl (E)-4-hydroxy-3-methoxycinnamate
• A825117
• AKOS025310714
• ethyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Ethyl (2e)-3-(4-Hydroxy-3-Methoxyphenyl)prop-2-Enoate
• PS-4365
• ethyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate;Ferulic acid ethyl ester
• 4046-02-0
• ethyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• BCP15347
• Ethyl ferulate
• AKOS015889646
• LS-14074
• NSC 14879
• O11765
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester
• (E)-Ethyl3-(4-hydroxy-3-methoxyphenyl)acrylate
• ethyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• XE160602
• ethyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Ethyl-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• HY-N0061
• Ferulic acid ethyl ester
• BDBM50297424
• UNII-5B8915UELW
• CHEMBL286796
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2E)-
• AI3-23714
• Ethyl 4-hydroxy-3-methoxycinnamate, 98%
• NSC-14879
• NOMCORT EF
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-
• Ethyl (2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• EN300-226629
• CCG-207901
• AC-33985
• NSC14879
• MFCD00009190
• Ethyl ferulate - Natural grade
• F-2010
• EINECS 223-745-5
• Z53836697
• ethyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate
• s3855
• ETHYL 4'-HYDROXY-3'-METHOXYCINNAMAT
• Ethyl 4'-hydroxy-3'-methoxycinnamate
• DB11285
• Q27261780
• Ferulic acid, ethyl ester
• Ethyl 4-hydroxy-3-methoxycinnamate (Ferulic acid ethyl ester)
• 28028-62-8
• +Expand

• InChIKey： ATJVZXXHKSYELS-FNORWQNLSA-N
• Inchi： InChI=1S/C12H14O4/c1-3-16-12(14)7-5-9-4-6-10(13)11(8-9)15-2/h4-8,13H,3H2,1-2H3/b7-5+
• SMILES： CCOC(=O)/C=C/C1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 222.08922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 222.08920892g/mol
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• Melting Point: 67 ºC
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),